Cas no 1509033-64-0 (Ethanone, 2-(methylamino)-1-(1-methyl-1H-pyrazol-3-yl)-)

• Product Name: Ethanone, 2-(methylamino)-1-(1-methyl-1H-pyrazol-3-yl)-
• CAS No: 1509033-64-0
• MF: C₇H₁₁N₃O
• MW: 153.181740999222
• CID: 5962554
• PubChem ID: 82595198
• Update Time: 2025-06-11

Ethanone, 2-(methylamino)-1-(1-methyl-1H-pyrazol-3-yl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-(methylamino)-1-(1-methyl-1H-pyrazol-3-yl)-
• EN300-795263
• 1509033-64-0
• 1-(1-Methyl-1H-pyrazol-3-yl)-2-(methylamino)ethan-1-one

• Inchi： 1S/C7H11N3O/c1-8-5-7(11)6-3-4-10(2)9-6/h3-4,8H,5H2,1-2H3
• InChI Key： LIZRDKKKJGQRAK-UHFFFAOYSA-N
• SMILES： C(=O)(C1C=CN(C)N=1)CNC

Computed Properties

• Exact Mass: 153.090211983g/mol
• Monoisotopic Mass: 153.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 46.9Ų

Experimental Properties

• Density: 1.15±0.1 g/cm3(Predicted)
• Boiling Point: 281.0±20.0 °C(Predicted)
• pka: 6.77±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Ethanone, 2-(methylamino)-1-(1-methyl-1H-pyrazol-3-yl)-

Ethanone, 2-(methylamino)-1-(1-methyl-1H-pyrazol-3-yl)- (CAS No. 1509033-64-0): An Overview of a Promising Compound in Pharmaceutical Research

Ethanone, 2-(methylamino)-1-(1-methyl-1H-pyrazol-3-yl) (CAS No. 1509033-64-0) is a compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound, also known as 2-(methylamino)-1-(1-methyl-1H-pyrazol-3-yl)ethanone, belongs to the class of pyrazole derivatives and has been the subject of numerous studies exploring its biological activities and potential uses in drug development.

The molecular formula of Ethanone, 2-(methylamino)-1-(1-methyl-1H-pyrazol-3-yl) is C₉H₁₂N₃O, and its molecular weight is approximately 174.20 g/mol. The compound features a pyrazole ring, a methyl group, and a methylamino group, which contribute to its distinct chemical properties and biological activities. These structural elements are crucial for understanding the compound's interactions with various biological targets and its potential therapeutic effects.

Recent research has highlighted the potential of Ethanone, 2-(methylamino)-1-(1-methyl-1H-pyrazol-3-yl) in several areas of medicinal chemistry. One of the most promising applications is its use as a selective serotonin reuptake inhibitor (SSRI). SSRIs are widely used in the treatment of depression, anxiety disorders, and other psychiatric conditions. Studies have shown that Ethanone, 2-(methylamino)-1-(1-methyl-1H-pyrazol-3-yl) exhibits selective binding to serotonin transporters, which could make it an effective candidate for developing new antidepressant drugs with improved efficacy and fewer side effects.

In addition to its potential as an SSRI, Ethanone, 2-(methylamino)-1-(1-methyl-1H-pyrazol-3-yl) has also been investigated for its anti-inflammatory properties. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are major health concerns worldwide. Research has demonstrated that this compound can inhibit the production of pro-inflammatory cytokines and reduce inflammation in animal models. This makes it a promising candidate for developing new anti-inflammatory drugs that could offer better therapeutic outcomes for patients suffering from these conditions.

The pharmacokinetic properties of Ethanone, 2-(methylamino)-1-(1-methyl-1H-pyrazol-3-yl) have also been studied extensively. Studies have shown that it has good oral bioavailability and a favorable pharmacokinetic profile, which are essential factors for drug development. The compound's ability to cross the blood-brain barrier (BBB) is particularly noteworthy, as this property is crucial for drugs targeting central nervous system (CNS) disorders.

To further understand the therapeutic potential of Ethanone, 2-(methylamino)-1-(1-methyl-1H-pyrazol-3-yl), several clinical trials are currently underway. These trials aim to evaluate the safety, efficacy, and tolerability of the compound in human subjects. Preliminary results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. However, more extensive clinical trials are needed to fully assess its therapeutic potential and determine its place in the treatment landscape.

The synthesis of Ethanone, 2-(methylamino)-1-(1-methyl-1H-pyrazol-3-yl) involves several steps and requires careful control of reaction conditions to ensure high yield and purity. Common synthetic routes include the condensation of methylamine with an appropriate ketone followed by cyclization to form the pyrazole ring. Advances in synthetic chemistry have led to the development of more efficient and scalable methods for producing this compound, which is crucial for meeting the demands of pharmaceutical research and development.

In conclusion, Ethanone, 2-(methylamino)-1-(1-methyl-1H-pyrazol-3-yl) (CAS No. 1509033-64-0) is a promising compound with significant potential in pharmaceutical research. Its unique chemical structure and biological activities make it a valuable candidate for developing new drugs with improved therapeutic profiles. Ongoing research and clinical trials will continue to shed light on its full potential and pave the way for new treatments in various medical fields.